Pent-4-ene-1-sulfonyl chloride

• IUPAC Name: pent-4-ene-1-sulfonyl chloride
• InChI: InChI=1S/C5H9ClO2S/c1-2-3-4-5-9(6,7)8/h2H,1,3-5H2
• InChI Key: MWMAHNLJLSYHDC-UHFFFAOYSA-N
• Canonical SMILES: C=CCCCS(=O)(=O)Cl
• Molecular Formula: C5H9ClO2S
• Molecular Weight: 168.64 g/mol
• CAS RN: 60154-77-0

Description

Pent-4-ene-1-sulfonyl chloride is a chemical compound with the molecular formula C5H9ClO2S. It is used in various chemical reactions and has significant applications in organic synthesis.

Synthesis Analysis

The synthesis of sulfonyl chlorides, such as Pent-4-ene-1-sulfonyl chloride, can be achieved through a process known as chlorosulfonation. This process involves the reaction of S-alkyl isothiourea salts with readily accessible reagents, offering safe operations and easy purification without chromatography. The procedure is also applicable to other substrates such as thiols, disulfides, thioacetates, and xanthates.

Molecular Structure Analysis

The molecular structure of Pent-4-ene-1-sulfonyl chloride is represented by the InChI code: 1S/C5H9ClO2S/c1-2-3-4-5-9(6,7)8/h2H,1,3-5H2. The molecular weight of this compound is 168.64.

Chemical Reactions Analysis

Pent-4-ene-1-sulfonyl chloride can participate in various chemical reactions. For instance, it can undergo electrophilic aromatic substitution. This process involves the attack of an electrophile at carbon to form a cationic intermediate. The aromatic ring is regenerated from this cationic intermediate by loss of a proton from the sp3-hybridized carbon.

Physical And Chemical Properties Analysis

Pent-4-ene-1-sulfonyl chloride is a liquid at room temperature. It has a molecular weight of 168.64. More detailed physical and chemical properties may require specific experimental measurements or computational calculations.

Scientific Research Applications

Chromoselective Catalysis

Recent studies have explored the use of semiconductor materials like K-PHI (potassium polytitanium hexacyanoferrate) for chromoselective catalysis. .

Mechanism of Action

The mechanism of action of Pent-4-ene-1-sulfonyl chloride involves its reactivity as an electrophile in various organic transformations. It can participate in electrophilic aromatic substitution reactions, where it acts as an electrophile attacking the carbon atoms of the aromatic ring.

Safety and Hazards

Pent-4-ene-1-sulfonyl chloride is classified as a dangerous substance. It is labeled with the signal word “Danger” and is associated with hazard statements H227, H314, and H335. These indicate that the substance may be harmful if inhaled, causes skin irritation, and may cause an allergic skin reaction. It is recommended to avoid breathing its dust, fume, gas, mist, vapors, or spray, and to use personal protective equipment when handling it.

Relevant Papers One relevant paper is “Sulfones in heterocyclic synthesis: advances in the chemistry of phenyl sulfonylacetophenone” published in Research on Chemical Intermediates. This paper provides a survey on the structural features, synthetic methodologies, and reactions of phenyl sulfonylacetophenone, which is considered to be one of the most important synthons in the field of synthetic organic chemistry.

Synthesis routes and methods

Procedure details

Phosphorus oxychloride (570.02 g) was added to sodium 4-pentene-1-sulfonate (199.18 g) at room temperature. After reflux for 3 hours, the solution was cooled in an ice bath. The reaction solution was added gradually to a large amount of ice water. After extraction with diethyl ether, the organic layer was washed with brine, dried with magnesium sulfate, and concentrated under reduced pressure to obtain 4-pentene-1-sulfonyl chloride (106.31 g) as dark brown oil.